Tert-butyl 1-(5-aminopyridin-2-yl)piperidin-3-ylcarbamate
Cat. No. B1469337
M. Wt: 292.38 g/mol
InChI Key: NBTNDUBSJWWOMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09120749B2
Procedure details
Following General procedure H, 2-chloro-5-nitropyridine (500 mg, 3.1 mmol) was reacted with tert-butyl piperidin-3-ylcarbamate (695 mg, 3.5 mmol) followed by reduction to afford the desired product (847 mg, 93%) as a purple solid: ESI MS m/z 293 [C15H24N4O2+H]+.
Name
Yield
93%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-])=O)=[CH:4][N:3]=1.[NH:11]1[CH2:16][CH2:15][CH2:14][CH:13]([NH:17][C:18](=[O:24])[O:19][C:20]([CH3:23])([CH3:22])[CH3:21])[CH2:12]1>>[NH2:8][C:5]1[CH:6]=[CH:7][C:2]([N:11]2[CH2:16][CH2:15][CH2:14][CH:13]([NH:17][C:18](=[O:24])[O:19][C:20]([CH3:22])([CH3:21])[CH3:23])[CH2:12]2)=[N:3][CH:4]=1
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Inputs
Step One
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Name
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Quantity
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500 mg
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Type
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reactant
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Smiles
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ClC1=NC=C(C=C1)[N+](=O)[O-]
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Step Two
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Name
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Quantity
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695 mg
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Type
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reactant
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Smiles
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N1CC(CCC1)NC(OC(C)(C)C)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC=1C=CC(=NC1)N1CC(CCC1)NC(OC(C)(C)C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 847 mg | |
| YIELD: PERCENTYIELD | 93% | |
| YIELD: CALCULATEDPERCENTYIELD | 93.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
